Cas no 2680883-62-7 (benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate)

• Product Name: benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate
• CAS No: 2680883-62-7
• MF: C₂₂H₂₀BrNO₃
• MW: 426.303105354309
• CID: 5625293
• PubChem ID: 165932677
• Update Time: 2025-06-23

benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680883-62-7
• benzyl N-[(3-bromo-4-methoxyphenyl)(phenyl)methyl]carbamate
• EN300-28304065
• benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate

• Inchi： 1S/C22H20BrNO3/c1-26-20-13-12-18(14-19(20)23)21(17-10-6-3-7-11-17)24-22(25)27-15-16-8-4-2-5-9-16/h2-14,21H,15H2,1H3,(H,24,25)
• InChI Key： DZAJIXTXLKFKBT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 425.06266g/mol
• Monoisotopic Mass: 425.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate

Professional Introduction to Benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate (CAS No. 2680883-62-7)

Benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate, with the CAS number 2680883-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the carbamate class of molecules, which are widely recognized for their versatile applications in drug development and bioactive molecule synthesis. The structural features of this compound, particularly its benzyl and N-(3-bromo-4-methoxyphenyl) substituents, contribute to its unique chemical properties and potential biological activities.

The significance of this compound in modern pharmaceutical research stems from its potential as a building block for more complex drug molecules. Carbamates are known for their ability to interact with biological targets in various ways, making them valuable intermediates in the synthesis of pharmacologically active agents. The presence of both bromine and methoxy groups in the aromatic ring further enhances its reactivity and functionalization possibilities, opening up avenues for diverse chemical modifications.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs due to their favorable pharmacokinetic properties and reduced toxicity profiles compared to some traditional drug classes. Benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate exemplifies this trend, as it represents a carefully designed molecular scaffold that could be modified to target specific therapeutic areas. For instance, studies have suggested that carbamates with similar structural motifs may exhibit inhibitory effects on certain enzymes or receptors, making them promising candidates for treating conditions such as inflammation or metabolic disorders.

The synthesis of Benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate involves a series of well-established organic reactions, including condensation and substitution processes. The precise arrangement of the substituents around the carbamate core is crucial for achieving the desired biological activity. Researchers have leveraged advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to introduce the necessary functional groups with high selectivity and yield. These methodologies ensure that the final product maintains its intended structure and reactivity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The aromatic ring system, particularly the bromo and methoxy substituents, provides a rich surface for interaction with biological targets. This has led to investigations into its role as a precursor for kinase inhibitors or other enzyme-targeted drugs. In particular, the phenylmethylcarbamate moiety has been studied for its ability to modulate protein-protein interactions, which is a key mechanism in many disease pathways.

The pharmacological profile of Benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate is still under active investigation, but preliminary studies have highlighted its promising characteristics. For example, computational modeling studies have suggested that this compound may bind effectively to certain protein targets due to its optimized steric and electronic properties. Such insights are invaluable for guiding further experimental work and optimizing lead compounds for clinical development.

In addition to its pharmaceutical applications, this compound may also find utility in agrochemical research. The structural features of carbamates make them effective intermediates for synthesizing pesticides and herbicides with improved efficacy and environmental safety. The specific combination of substituents in Benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate could potentially lead to novel agrochemical formulations that address emerging challenges in crop protection.

The regulatory landscape for new chemical entities like Benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate is stringent but well-defined, ensuring that any potential therapeutic applications are thoroughly evaluated before reaching the market. Researchers must navigate complex guidelines regarding safety testing, environmental impact assessments, and clinical trials to bring such compounds into clinical use. However, the growing interest in innovative drug development tools provides a supportive environment for compounds like this one to advance through the research pipeline.

The future prospects for Benzyl N-(3-bromo-4-methoxyphenyl)(phenyl)methylcarbamate are bright, given its versatile structural framework and potential therapeutic applications. As synthetic methodologies continue to evolve, researchers will be able to modify this compound in increasingly sophisticated ways to tailor its properties for specific uses. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these laboratory findings into tangible benefits for patients worldwide.